5-(1,3-benzodioxol-5-yl)-2-(1,3-benzodioxol-5-ylmethyl)-2H-tetrazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of tetrazole derivatives often involves the use of phase transfer catalysts and specific solvents. For instance, 5-(Benzylmercapto)-1H-tetrazole was synthesized using hexadecyl trimethyl ammonium bromide as a phase transfer catalyst in a water/ethanol solvent, achieving a yield of 85.2% under optimized conditions (Zhu Xun, 2012).
Molecular Structure Analysis
The molecular structure of tetrazole derivatives is often characterized using techniques like X-ray crystallography. For example, N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]-benzenesulfonamide was analyzed using X-ray crystallography, revealing specific details about its molecular conformation (B. Al-Hourani et al., 2016).
Chemical Reactions and Properties
Tetrazole derivatives can exhibit various chemical reactions. For instance, 2-Benzyloxymethyl-5-(tributylstannyl)tetrazole is used for the conversion of aryl- and heteroaryl-halides to 5-aryl- and 5-heteroaryl-1H-tetrazoles, involving copper(I) iodide co-catalyzed Stille palladium-catalyzed cross-coupling reactions (B. C. Bookser, 2000).
Physical Properties Analysis
The physical properties of tetrazoles, such as their spectroscopic and crystallographic characteristics, are crucial for understanding their applications. The synthesis and characterization of 5-(1,2,4-triazol-3-yl)tetrazoles with various functionalities show the impact of different energetic moieties on their physical properties (A. Dippold & T. Klapötke, 2013).
Chemical Properties Analysis
The chemical properties, including reactivity and stability, are pivotal for the practical application of tetrazole derivatives. An example of this is the study of 5-(Tetrazol-1-yl)-2H-tetrazole, which provides insights into its energetic performance and potential as energetic materials (Nikolaus Fischer et al., 2013).
properties
IUPAC Name |
5-(1,3-benzodioxol-5-yl)-2-(1,3-benzodioxol-5-ylmethyl)tetrazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N4O4/c1-3-12-14(23-8-21-12)5-10(1)7-20-18-16(17-19-20)11-2-4-13-15(6-11)24-9-22-13/h1-6H,7-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYLPRGLWIVOKEF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CN3N=C(N=N3)C4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(1,3-benzodioxol-5-yl)-2-(1,3-benzodioxol-5-ylmethyl)-2H-tetrazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.